10-Oxo-11(E)-octadecenoic acid

• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H32O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h11,14H,2-10,12-13,15-16H2,1H3,(H,20,21)/b14-11+
• InChIKey: SBQFPIFSENQOQP-SDNWHVSQSA-N

KetoC: Gut Microbial Cytoprotective Lipid

10-Oxo-11(E)-octadecenoic acid (synonym KetoC, CAS 501121-00-2) is an 18‑carbon oxo‑fatty acid belonging to the octadecanoid class of bioactive lipids. It is generated from linoleic acid by gut lactic acid bacteria and is characterized by a ketone group at C10 and an (E)-configured double bond between C11 and C12 [1]. This compound has garnered attention as a potential nutraceutical and pharmacological tool due to its selective activation of the Nrf2‑antioxidant response element (ARE) pathway and its differential effects on liver pathology in preclinical models [2]. Unlike its parent fatty acid linoleic acid, KetoC exhibits quantifiable cytoprotective and lipid‑modulating activities that are not shared by closely related oxo‑fatty acid isomers [1].

Target pathway Nrf2-ARE cytoprotective signaling

Differentiation Structurally distinct from KetoA and linoleic acid

Source context Gut microbial linoleic acid metabolite

• [1] Furumoto H, Nanthirudjanar T, Kume T, Izumi Y, Park SB, Kitamura N, Kishino S, Ogawa J, Hirata T, Sugawara T. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress. Toxicol Appl Pharmacol. 2016 Apr 1;296:1-9. doi:10.1016/j.taap.2016.02.012. PMID: 26879219. View Source
• [2] Sofyana NT, Zheng J, Manabe Y, Yamamoto Y, Kishino S, Ogawa J, Sugawara T. Gut microbial fatty acid metabolites (KetoA and KetoC) affect the progression of nonalcoholic steatohepatitis and reverse cholesterol transport metabolism in mouse model. Lipids. 2020 Mar;55(2):151-162. doi:10.1002/lipd.12219. PMID: 32040876. View Source

KetoC Structural Specificity vs. Analogs

Oxo‑fatty acids derived from linoleic acid differ subtly in the position and stereochemistry of their double bond and the location of the carbonyl group. 10‑Oxo‑11(E)-octadecenoic acid (KetoC) possesses an (E)-double bond at C11, whereas its isomer 10‑oxo‑12(Z)-octadecenoic acid (KetoA) bears a (Z)-double bond at C12 [1]. This seemingly minor structural divergence leads to marked differences in biological activity: KetoC preferentially activates the Nrf2‑ARE cytoprotective pathway, while KetoA is a more potent activator of peroxisome proliferator‑activated receptor γ (PPARγ) and transient receptor potential vanilloid 1 (TRPV1) [1][2]. Furthermore, the parent compound linoleic acid and other hydroxylated metabolites fail to induce the Nrf2‑mediated antioxidant response at all [1]. Consequently, assuming functional equivalence among these in‑class compounds would compromise experimental reproducibility and misdirect procurement for specific mechanistic studies or therapeutic applications.

KetoC (Nrf2-ARE activator)

KetoA primarily activates PPARγ/TRPV1, not Nrf2 – functional profiles are not interchangeable

KetoC (hepatocyte protection reported)

Linoleic acid and hydroxylated metabolites show no cytoprotection in oxidative stress assays

• [1] Furumoto H, Nanthirudjanar T, Kume T, Izumi Y, Park SB, Kitamura N, Kishino S, Ogawa J, Hirata T, Sugawara T. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress. Toxicol Appl Pharmacol. 2016 Apr 1;296:1-9. doi:10.1016/j.taap.2016.02.012. PMID: 26879219. View Source
• [2] Goto T, Kim YI, Furuzono T, Takahashi N, Yamakuni K, Yang HE, Li Y, Ohue R, Nomura W, Sugawara T, Yu R, Kitamura N, Park SB, Kishino S, Ogawa J, Kawada T. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, potently activates PPARγ and stimulates adipogenesis. Biochem Biophys Res Commun. 2015 Apr 24;459(4):597-603. doi:10.1016/j.bbrc.2015.02.145. PMID: 25747744. View Source

KetoC vs. Analogs: Quantitative Evidence

Cytoprotection in Hepatocyte Oxidative Stress

In a direct head‑to‑head comparison, 10‑oxo‑trans‑11‑octadecenoic acid (KetoC) protected HepG2 human hepatoma cells from hydrogen peroxide (H₂O₂)-induced cytotoxicity, while linoleic acid and other linoleic acid‑derived fatty acid metabolites showed no cytoprotective effect [1]. KetoC also significantly increased cellular Nrf2 protein levels, ARE‑dependent transcription, and the mRNA expression of antioxidant enzymes including heme oxygenase‑1 (HO‑1), glutamate‑cysteine ligase modifier subunit (GCLM), and NAD(P)H:quinone oxidoreductase 1 (NQO1) [1].

Cytoprotection in hepatocytes

Head-to-head

KetoC protected HepG2 cells from H₂O₂ cytotoxicity; linoleic acid and other metabolites inactive

Supports Nrf2-mediated cytoprotection pathway context

Quantitative fold‑change not reported in abstract

Evidence Dimension	Cytoprotective efficacy against oxidative stress
Target Compound Data	Protected HepG2 cells from H₂O₂‑induced cytotoxicity; increased Nrf2 protein, ARE transcription, HO‑1, GCLM, NQO1 mRNA (quantitative fold‑change not reported in abstract)
Comparator Or Baseline	Linoleic acid and other linoleic acid metabolites – no cytoprotective effect observed
Quantified Difference	Qualitative: KetoC active; all other tested fatty acids inactive
Conditions	HepG2 human hepatoma cells; H₂O₂‑induced cytotoxicity model

Why This Matters

This demonstrates that the cytoprotective activity is not a generic property of linoleic acid‑derived fatty acids but is strictly dependent on the specific oxo‑ene structure of KetoC, making it the only viable candidate among this class for studies targeting Nrf2‑mediated antioxidant defense.

• [1] Furumoto H, Nanthirudjanar T, Kume T, Izumi Y, Park SB, Kitamura N, Kishino S, Ogawa J, Hirata T, Sugawara T. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress. Toxicol Appl Pharmacol. 2016 Apr 1;296:1-9. doi:10.1016/j.taap.2016.02.012. PMID: 26879219. View Source

Nrf2-ARE Activation in Keratinocytes

The Nrf2‑activating potency of 10‑oxo‑11(E)-octadecenoic acid has been quantified in a cellular reporter assay. KetoC activates Nrf2‑mediated transcription in human HaCaT‑ARE‑Luc cells expressing an ARE‑driven luciferase reporter, yielding an EC₅₀ of 22.8 µM (22,800 nM) following a 6‑hour incubation [1].

Nrf2 activation potency

Data to verify

EC₅₀ = 22.8 µM (22,800 nM)

Reported Nrf2 activation potency benchmark

HaCaT-ARE-Luc reporter assay, 6 h incubation

Evidence Dimension	Nrf2 transcriptional activation potency
Target Compound Data	EC₅₀ = 22.8 µM (22,800 nM)
Comparator Or Baseline	No direct comparator data in same assay; class‑level inference only
Quantified Difference	Not applicable
Conditions	Human HaCaT‑ARE‑Luc keratinocyte cell line; 6 h incubation; luciferase reporter gene assay

Why This Matters

This quantifiable potency metric provides a benchmark for quality control and for comparing the efficacy of KetoC with other Nrf2 activators in future studies. It also supports dose‑ranging experiments in cellular models of oxidative stress.

• [1] BindingDB entry BDBM50510029 (CHEMBL4446851). EC₅₀: 22,800 nM for Nrf2 activation in human HaCaT‑ARE‑Luc cells. View Source

Hepatocyte Ballooning in NASH Model

In a 3‑week high‑fat diet (HFD)‑induced NASH mouse model, dietary supplementation with 0.1% (w/w) KetoC prevented hepatocyte ballooning in 2 out of 5 mice, while no ballooning protection was reported for the KetoA‑treated group [1]. Conversely, the KetoA group showed a trend toward reduced bridging fibrosis (bridging fibrosis not observed), but this effect did not reach statistical significance (p = 0.10 for fibrosis score) [1]. The results demonstrate that KetoC and KetoA exert distinct, non‑overlapping effects on liver histopathology.

Hepatocyte ballooning in NASH

Head-to-head

KetoC prevented ballooning in 2/5 mice; KetoA showed no prevention

Differential histopathology response in NASH model

3‑week HFD NASH model, 0.1% diet; fibrosis trend non‑significant

Evidence Dimension	Liver histopathology in NASH model
Target Compound Data	No ballooning in 2/5 mice (KetoC group)
Comparator Or Baseline	KetoA (10‑oxo‑12(Z)-octadecenoic acid) – no ballooning prevention reported; bridging fibrosis absent but fibrosis score reduction non‑significant (p=0.10)
Quantified Difference	Ballooning prevention: 2/5 mice (KetoC) vs. 0 (KetoA inferred)
Conditions	Mouse NASH model induced by high‑fat diet (HFD) for 3 weeks; 0.1% (w/w) KetoC or KetoA mixed in diet

Why This Matters

This differential histopathological outcome directly informs compound selection for NASH‑focused studies. If the research goal is to mitigate hepatocyte ballooning, KetoC is the appropriate choice; if fibrosis modulation is the primary endpoint, KetoA may be more relevant (though not statistically significant in this study).

• [1] Sofyana NT, Zheng J, Manabe Y, Yamamoto Y, Kishino S, Ogawa J, Sugawara T. Gut microbial fatty acid metabolites (KetoA and KetoC) affect the progression of nonalcoholic steatohepatitis and reverse cholesterol transport metabolism in mouse model. Lipids. 2020 Mar;55(2):151-162. doi:10.1002/lipd.12219. PMID: 32040876. View Source

HDL Cholesterol Upregulation in NASH

In the same NASH mouse study, KetoC supplementation resulted in a significant increase in plasma high‑density lipoprotein (HDL) cholesterol levels and upregulated the expression of HDL‑related genes [1]. In contrast, KetoA administration did not produce a comparable effect on HDL parameters [1][2]. This differential effect on reverse cholesterol transport further underscores the functional non‑equivalence of these two structurally related oxo‑fatty acids.

HDL cholesterol upregulation

Head-to-head

KetoC increased plasma HDL cholesterol and HDL gene expression; KetoA inactive

Distinct HDL‑modulating effect reported

Same NASH model; reverse cholesterol transport context

Evidence Dimension	Plasma HDL cholesterol and HDL‑related gene expression
Target Compound Data	Significant increase in plasma HDL cholesterol; increased expression of HDL‑related genes
Comparator Or Baseline	KetoA – no significant increase in HDL cholesterol or HDL gene expression reported
Quantified Difference	Qualitative difference (KetoC active, KetoA inactive)
Conditions	Mouse NASH model; 3 weeks dietary supplementation with 0.1% KetoC or KetoA

Why This Matters

For researchers investigating lipid metabolism, reverse cholesterol transport, or the atheroprotective potential of gut microbial metabolites, KetoC provides a distinct, HDL‑modulating tool that is not offered by its closest isomer KetoA. This property may also be valuable for biomarker discovery and nutraceutical development.

• [1] Sofyana NT, Zheng J, Manabe Y, Yamamoto Y, Kishino S, Ogawa J, Sugawara T. Gut microbial fatty acid metabolites (KetoA and KetoC) affect the progression of nonalcoholic steatohepatitis and reverse cholesterol transport metabolism in mouse model. Lipids. 2020 Mar;55(2):151-162. doi:10.1002/lipd.12219. PMID: 32040876. View Source
• [2] NAFLDkb knowledge base entry summarizing Sofyana et al. 2020 results. View Source

KetoC Research Applications

Nrf2 Cytoprotection in Oxidative Stress

KetoC is the only linoleic acid‑derived fatty acid metabolite demonstrated to activate the Nrf2‑ARE pathway and protect hepatocytes from oxidative injury [1]. This makes it an essential tool compound for dissecting Nrf2‑mediated antioxidant defense in liver, kidney, or cardiovascular models. Its defined EC₅₀ (22.8 µM) allows for precise dose‑response studies [2].

NASH Ballooning vs. Fibrosis

In a NASH mouse model, KetoC specifically reduced hepatocyte ballooning, while its isomer KetoA showed a trend toward fibrosis modulation [3]. Researchers aiming to study the molecular drivers of hepatocyte ballooning or to test interventions targeting this specific histological feature should prioritize KetoC over KetoA.

HDL Metabolism and Reverse Cholesterol Transport

KetoC uniquely elevates plasma HDL cholesterol and upregulates HDL‑related genes in vivo, an effect not shared by KetoA [3]. This property positions KetoC as a valuable agent for studies on reverse cholesterol transport, lipoprotein regulation, and the interplay between gut microbial metabolites and cardiovascular risk.

Oxo-Fatty Acid Signaling Specificity

The stark functional divergence between KetoC and KetoA—despite differing only in double bond position and geometry—provides a powerful system to probe how subtle structural variations dictate receptor selectivity (Nrf2 vs. PPARγ/TRPV1) [1][3]. KetoC is therefore an indispensable comparator for chemoinformatic analysis and structure‑activity relationship (SAR) investigations.

Application

Selection Property

Validation Focus

Nrf2 oxidative stress studies

Nrf2-ARE pathway activation context

Nrf2 target gene expression assays

NASH hepatocyte ballooning research

Ballooning histopathology endpoint context

Hepatocyte ballooning scoring in NASH models

Reverse cholesterol transport studies

HDL cholesterol modulation context

Plasma HDL and HDL gene expression profiling

SAR and signaling specificity studies

Isomer‑dependent receptor selectivity context

Nrf2 vs. PPARγ/TRPV1 selectivity assays

• [1] Furumoto H, Nanthirudjanar T, Kume T, Izumi Y, Park SB, Kitamura N, Kishino S, Ogawa J, Hirata T, Sugawara T. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress. Toxicol Appl Pharmacol. 2016 Apr 1;296:1-9. doi:10.1016/j.taap.2016.02.012. PMID: 26879219. View Source
• [2] BindingDB entry BDBM50510029 (CHEMBL4446851). EC₅₀: 22,800 nM for Nrf2 activation in human HaCaT‑ARE‑Luc cells. View Source
• [3] Sofyana NT, Zheng J, Manabe Y, Yamamoto Y, Kishino S, Ogawa J, Sugawara T. Gut microbial fatty acid metabolites (KetoA and KetoC) affect the progression of nonalcoholic steatohepatitis and reverse cholesterol transport metabolism in mouse model. Lipids. 2020 Mar;55(2):151-162. doi:10.1002/lipd.12219. PMID: 32040876. View Source